Cas no 35510-00-0 (2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene)

• Product Name: 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene
• CAS No: 35510-00-0
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• CID: 4770417
• PubChem ID: 15191139
• Update Time: 2026-02-26

2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(bromomethyl)-1,3-dimethylbenzene
• 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene

• Inchi： 1S/C9H10Br2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4H,5H2,1-2H3
• InChI Key： JYKKCSSAVKMNOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CBr)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene

Professional Introduction to 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene (CAS No. 35510-00-0)

2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene, identified by the Chemical Abstracts Service (CAS) number 35510-00-0, is a significant intermediate in modern synthetic chemistry and pharmaceutical research. This compound, featuring a brominated aromatic ring system with a bromomethyl substituent, has garnered attention due to its versatile reactivity and potential applications in drug discovery and material science. The structural motif of 1,3-dimethylbenzene (xylene derivative) combined with multiple halogen atoms makes it a valuable building block for constructing more complex molecules.

The bromomethyl group at the 5-position introduces a highly reactive site for further functionalization, enabling the synthesis of various heterocyclic compounds, bioactive molecules, and polymers. In recent years, researchers have leveraged this compound to develop novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The dimethyl substitution at the 1 and 3 positions enhances the stability of the aromatic core while maintaining accessibility for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene is its utility in constructing pharmacophores that mimic natural products or known drug scaffolds. For instance, studies have demonstrated its role in synthesizing kinase inhibitors by serving as a precursor for introducing nitrogen-containing heterocycles through palladium-catalyzed reactions. The bromine atoms at the 2- and 4-positions further expand its synthetic utility, allowing for sequential modifications via metal-halogen exchange or direct electrophilic aromatic substitution.

Recent advancements in medicinal chemistry have highlighted the compound’s importance in developing small-molecule probes for protein interaction studies. By incorporating biotin or fluorophores via subsequent reactions, researchers can generate tools to investigate enzyme mechanisms or cellular pathways. The dimethylbenzene backbone provides a rigid scaffold that mimics biaryl structures found in many bioactive compounds, enhancing binding affinity in drug-like molecules.

The bromomethyl functionality is particularly valuable for introducing thiolate or amine groups through nucleophilic addition reactions. This capability has been exploited in designing prodrugs or conjugates that release active pharmaceutical ingredients under specific biological conditions. Additionally, the compound’s stability under various reaction conditions makes it suitable for large-scale syntheses required for preclinical studies and industrial applications.

In material science, 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene has been explored as a monomer or crosslinking agent in polymer synthesis. Its ability to undergo radical polymerization or form covalent networks has led to the development of advanced materials with tailored properties. For example, researchers have used it to create conductive polymers by incorporating sulfur or nitrogen heterocycles via post-polymerization modifications.

The compound’s reactivity also makes it a candidate for generating metal-organic frameworks (MOFs) or covalent organic frameworks (COFs). By linking multiple units through coordination chemistry or self-assembly processes, scientists can design porous materials with applications in gas storage, catalysis, or sensing. The presence of multiple bromine atoms allows for controlled porosity and surface functionalization.

From an industrial perspective, 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene serves as a key intermediate in specialty chemical manufacturing. Its synthesis typically involves bromination of xylene derivatives followed by selective functional group manipulation. Advances in catalytic systems have improved yield and purity, making it more accessible for commercial applications. Process optimization efforts continue to focus on reducing waste and enhancing scalability without compromising chemical integrity.

The future potential of this compound lies in its adaptability to emerging synthetic methodologies such as photoredox catalysis or flow chemistry. These approaches could further streamline its incorporation into complex molecular architectures while minimizing side reactions. Collaborative efforts between academia and industry are expected to drive innovation by combining computational modeling with experimental validation.

In summary,2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene (CAS No. 35510-00-0) represents a cornerstone in synthetic organic chemistry with broad implications across pharmaceuticals and materials science. Its unique structural features—combining aromatic stability with reactive sites—ensure its continued relevance in addressing unmet needs in medicine and technology. As research progresses toward more efficient synthetic routes and novel applications,this compound will undoubtedly remain at the forefront of molecular innovation.